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For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Isobutyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound belonging to the

pyrazole class of molecules. The pyrazole scaffold is a prominent feature in numerous

pharmacologically active compounds, demonstrating a wide range of biological activities,

including anticancer, anti-inflammatory, and antibacterial properties.[1][2][3] This technical

guide provides a comprehensive overview of 3-isobutyl-1H-pyrazole-5-carboxylic acid,

including its chemical properties, a detailed experimental protocol for the synthesis of a closely

related analog, and a summary of the known biological activities of similar pyrazole derivatives.

The information presented herein is intended to serve as a valuable resource for researchers

and drug development professionals interested in the therapeutic potential of pyrazole-based

compounds.

Chemical Properties and Data
3-Isobutyl-1H-pyrazole-5-carboxylic acid, identified by the IUPAC name 3-isobutyl-1H-
pyrazole-5-carboxylic acid, is a white solid compound.[4] Its fundamental chemical and

physical properties are summarized in the table below.
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Property Value Reference

IUPAC Name
3-isobutyl-1H-pyrazole-5-

carboxylic acid
[4]

CAS Number 92933-49-8 [4]

Molecular Formula C₈H₁₂N₂O₂ [4]

Molecular Weight 182.22 g/mol [5]

Physical Form Solid [4]

Storage Temperature -20°C [4]

Purity 95% [4]

InChI Key
OCAWPZXEVMMJMI-

UHFFFAOYSA-N
[4]

Synthesis Protocol
While a specific protocol for the synthesis of 3-isobutyl-1H-pyrazole-5-carboxylic acid is not

readily available in the reviewed literature, a detailed methodology for the synthesis of the

closely related N-methylated analog, 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylic acid, has

been reported and is presented here as a representative procedure.[6] This synthesis involves

a Claisen condensation followed by a cyclization reaction with methylhydrazine.

Experimental Workflow
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Reactants

Reaction Steps Product

4-Methyl-pentan-2-one

Claisen Condensation

Diethyl oxalate

Sodium ethoxide

Methylhydrazine

Cyclization with MethylhydrazineAcidification
Intermediate

Extraction
Crude Intermediate

Final Product Isolation 3-isobutyl-1-methyl-1H-pyrazole-5-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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